Cas no 4712-12-3 (4'-Methylchrysoeriol)
4'-Methylchrysoeriol structure
Product Name:4'-Methylchrysoeriol
CAS No:4712-12-3
MF:C17H14O6
MW:314.289465427399
CID:930728
PubChem ID:5351234
Update Time:2025-04-19
4'-Methylchrysoeriol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dimethoxyphenyl)-5,7-dihydroxy-4H-chromen-4-one
- KAEMPFEROL-3,4'-DIMETHYLETHER(P)
- 3',4'-dimethoxy-5,7-dihydroxyflavone
- 3'4'-dimethoxyluteolin
- 5,7-dihydroxy-3',4'-dimethoxyflavone
- Kaempferol 3,4'-dimethyl ether
- Kampferol-3,4'-dimethyl ether
- luteolin-3',4'-dimethyl ether
- 4'-Methylchrysoeriol
- 2-(3,4-Dimethoxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
- NCIMech_000178
- LMPK12110831
- AOLOMULCAJQEIG-UHFFFAOYSA-N
- 5,7-dihydroxy-4',5'-dimethoxy flavone
- 4H-1-Benzopyran-4-one, 2-(3, 4-dimethoxyphenyl)-5,7-dihydroxy-
- DTXSID80197043
- 5,7-Dihydroxy-3', 4'-dimethoxyflavone
- NSC-128305
- AKOS040732326
- 2-(3,4-dimethoxyphenyl)-5,7-dihydroxy-chromen-4-one
- NSC128305
- 3',4'-Dimethoxyluteolin
- 4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-5,7-dihydroxy-
- CCG-35363
- 5,7-dihydroxy-3',4'-dimethoxy flavone
- MS-24607
- BDBM50252426
- HY-112734
- Luteolin 3',4'-dimethyl ether
- CHEMBL76426
- 3'-O-METHYLDIOSMETIN
- Flavone, 5,7-dihydroxy-3',4'-dimethoxy-
- CS-0063122
- NCI60_000644
- 4H-1-Benzopyran-4-one,4-dimethoxyphenyl)-5,7-dihydroxy-
- SCHEMBL2483636
- 3FHI2X224O
- Kampferol-3, 4'-dimethyl ether
- UNII-3FHI2X224O
- 2-(3,4-dimethoxyphenyl)-5,7-dihydroxychromen-4-one
- Flavone,7-dihydroxy-3',4'-dimethoxy-
- NSC 128305
- PD011901
- 4712-12-3
- G12067
- DA-49732
-
- Inchi: 1S/C17H14O6/c1-21-13-4-3-9(5-15(13)22-2)14-8-12(20)17-11(19)6-10(18)7-16(17)23-14/h3-8,18-19H,1-2H3
- InChI Key: AOLOMULCAJQEIG-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C(C=C1C1C=CC(=C(C=1)OC)OC)=O)O)O
Computed Properties
- Exact Mass: 314.07900
- Monoisotopic Mass: 314.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 89.13000
- LogP: 2.88840
4'-Methylchrysoeriol Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
4'-Methylchrysoeriol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-112734-10mM*1mLinDMSO |
4'-Methylchrysoeriol |
4712-12-3 | 99.17% | 10mM*1mLinDMSO |
¥4950 | 2022-05-18 | |
| MedChemExpress | HY-112734-5mg |
4'-Methylchrysoeriol |
4712-12-3 | 99.17% | 5mg |
¥3500 | 2025-04-16 | |
| MedChemExpress | HY-112734-10mg |
4'-Methylchrysoeriol |
4712-12-3 | 99.17% | 10mg |
¥5600 | 2025-04-16 | |
| MedChemExpress | HY-112734-25mg |
4'-Methylchrysoeriol |
4712-12-3 | 99.17% | 25mg |
¥9950 | 2024-04-18 | |
| MedChemExpress | HY-112734-50mg |
4'-Methylchrysoeriol |
4712-12-3 | 99.17% | 50mg |
¥21000 | 2023-08-31 | |
| MedChemExpress | HY-112734-100mg |
4'-Methylchrysoeriol |
4712-12-3 | 99.17% | 100mg |
¥34000 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M911339-5mg |
4'-Methylchrysoeriol |
4712-12-3 | 98% | 5mg |
¥5,711.40 | 2022-01-14 | |
| ChemScence | CS-0063122-5mg |
4'-Methylchrysoeriol |
4712-12-3 | 99.17% | 5mg |
$450.0 | 2022-04-27 | |
| ChemScence | CS-0063122-10mg |
4'-Methylchrysoeriol |
4712-12-3 | 99.17% | 10mg |
$750.0 | 2022-04-27 | |
| ChemScence | CS-0063122-25mg |
4'-Methylchrysoeriol |
4712-12-3 | 99.17% | 25mg |
$1500.0 | 2022-04-27 |
4'-Methylchrysoeriol Related Literature
-
Nigel C. Veitch,Renée J. Grayer Nat. Prod. Rep. 2011 28 1626
-
2. 383. Thermal cyclization of o-aroyloxyacetoarones. Part II. Further syntheses in the flavone series (diflavones and flavonols)H. M. Lynch,T. M. O'Toole,T. S. Wheeler J. Chem. Soc. 1952 2063
-
F. E. King,T. J. King,K. Sellars J. Chem. Soc. 1952 92
-
4. The structure of a new flavone, ‘arthraxin’Makoto Keneta,Noboru Sugiyama J. Chem. Soc. C 1971 1982
-
K. Visweswara Rao,T. R. Seshadri J. Chem. Soc. 1947 122
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